methyl 1-benzyl-4-hydroxy-6-methyl-7-oxo-6,7-dihydro-1H-pyrrolo[2,3-c]pyridine-5-carboxylate

• IUPAC Name: methyl 1-benzyl-4-hydroxy-6-methyl-7-oxopyrrolo[2,3-c]pyridine-5-carboxylate
• InChI: InChI=1S/C17H16N2O4/c1-18-14(17(22)23-2)15(20)12-8-9-19(13(12)16(18)21)10-11-6-4-3-5-7-11/h3-9,20H,10H2,1-2H3
• InChI Key: JNGIOHSULVHYHR-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C2=C(C1=O)N(C=C2)CC3=CC=CC=C3)O)C(=O)OC
• Molecular Formula: C17H16N2O4
• Molecular Weight: 312.32 g/mol

Description

Physical And Chemical Properties Analysis

• Solubility : The compound is soluble in methanol, chloroform, dichloromethane, ethanol, and 0.1 N NaOH.

Synthesis routes and methods

Procedure details

A solution of methyl 1-benzyl-4-imino-6-methyl-7-oxo-4,5,6,7-tetrahydro-1H-pyrrolo[2,3-c]pyridine-5-carboxylate (9.0 g, 28.9 mmol) in Methanol (100 mL) was treated with Water (40 mL) and Acetic Acid (50 mL), followed by H2SO4 (1.575 mL, 29.6 mmol), and the resultant was stirred at 90° C. overnight. The mixture was concentrated, diluted with water and then adjusted to pH>6 with saturated sodium bicarbonate. The mixture was extracted with Ethyl acetate, washed with brine, dried over Na2SO4, filtered and concentrated to afford methyl 1-benzyl-4-hydroxy-6-methyl-7-oxo-6,7-dihydro-1H-pyrrolo[2,3-c]pyridine-5-carboxylate (7.0 g, 22.4 mmol, 76% yield) as a pale yellow solid which was used in the next step without any further purification. 1H NMR (400 MHz, CHLOROFORM-d) ppm 11.23 (s, 1H) 7.20-7.36 (m, 5H) 7.04-7.11 (m, 1H) 6.62-6.70 (m, 1H) 5.86 (s, 2H) 3.98 (s, 3H) 3.67 (s, 3H); LCMS (m/z) ES+=313 (M+1).